Cas no 88989-24-6 (1,3-Propanediol, 2-dodecyl-2-(hydroxymethyl)-)

• Product Name: 1,3-Propanediol, 2-dodecyl-2-(hydroxymethyl)-
• CAS No: 88989-24-6
• MF: C₁₆H₃₄O₃
• MW: 274.4393658638
• CID: 616981
• PubChem ID: 13067183
• Update Time: 2025-04-19

1,3-Propanediol, 2-dodecyl-2-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-dodecyl-2-(hydroxymethyl)-
• 2-dodecyl-2-(hydroxymethyl)propane-1,3-diol
• 88989-24-6
• SCHEMBL1841682
• DTXSID20517100

• Inchi： 1S/C16H34O3/c1-2-3-4-5-6-7-8-9-10-11-12-16(13-17,14-18)15-19/h17-19H,2-15H2,1H3
• InChI Key： ZYRWFEVQVPPGPO-UHFFFAOYSA-N
• SMILES： OCC(CO)(CO)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 274.25079494g/mol
• Monoisotopic Mass: 274.25079494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 14
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 60.7Ų